2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid

• IUPAC Name: 2-methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid
• InChI: InChI=1S/C11H18N2O2S/c1-7(2)9-13-8(6-16-9)5-12-11(3,4)10(14)15/h6-7,12H,5H2,1-4H3,(H,14,15)
• InChI Key: ACSHJTZIVHEQMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CS1)CNC(C)(C)C(=O)O
• Molecular Formula: C11H18N2O2S
• Molecular Weight: 242.34 g/mol

Description

2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid, also known as MPTP, is a synthetic compound that has been widely used in scientific research. It is a derivative of thiazolylalanine and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid involves its conversion to MPP+ (1-methyl-4-phenylpyridinium ion) by the enzyme monoamine oxidase-B (MAO-B). MPP+ is then taken up by dopaminergic neurons via the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and mitochondrial dysfunction.
Biochemical and Physiological Effects:
2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid-induced neurotoxicity has been shown to result in a range of biochemical and physiological effects, including oxidative stress, mitochondrial dysfunction, inflammation, and apoptosis. These effects are thought to contribute to the selective destruction of dopaminergic neurons in the substantia nigra.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid in lab experiments is its ability to selectively destroy dopaminergic neurons in the substantia nigra, allowing researchers to study the underlying mechanisms of Parkinson's disease. However, 2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid has some limitations, including its toxicity and the fact that it does not accurately replicate the complex etiology of Parkinson's disease.

Future Directions

There are several future directions for research involving 2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid, including the development of new treatments for Parkinson's disease, the identification of new targets for neuroprotection, and the investigation of the role of oxidative stress and mitochondrial dysfunction in neurodegenerative diseases. Additionally, there is a need for further research into the mechanism of action of 2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid and its metabolites, as well as the development of more accurate animal models of Parkinson's disease.

Synthesis Methods

2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid can be synthesized through a series of chemical reactions that involve the condensation of 2-methylacrylic acid with 2-isopropylthiazole-4-carboxaldehyde, followed by the reduction of the resulting imine intermediate with sodium borohydride.

Scientific Research Applications

2-Methyl-2-[(2-propan-2-yl-1,3-thiazol-4-yl)methylamino]propanoic acid has been used extensively in scientific research as a tool to study the dopaminergic system in the brain. It has been shown to selectively destroy dopaminergic neurons in the substantia nigra, leading to a Parkinson's-like syndrome in animals. This has allowed researchers to study the underlying mechanisms of Parkinson's disease and to develop new treatments for the disease.